2-methoxy-8,9-dihydro-5H-benzo[7]annulen-7(6H)-one

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 3-methoxy-5,6,8,9-tetrahydrobenzo[7]annulen-7-one
• InChI: InChI=1S/C12H14O2/c1-14-12-7-4-9-2-5-11(13)6-3-10(9)8-12/h4,7-8H,2-3,5-6H2,1H3
• InChI Key: XCMFHYKUYTTYBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCC(=O)CC2)C=C1

Description

2-methoxy-8,9-dihydro-5H-benzo[7]annulen-7(6H)-one is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methoxy-7-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene-6,8-dicarboxylic acid diethyl ester (18.2 g, 0.0544 mol) was dissolved in ethanol and the solution was treated with Potassium hydroxide (24.4 g, 0.435 mol) in Water (140 g, 7.6 mol). The reaction was then refluxed until HPLC showed consumption of starting material (˜5 hours). The reaction was then acidified with 1N HCl and the product was extracted with dichloromethane. Organic extracts were dried over sodium sulfate, filtered and reduced. The crude mixture was filtered through a plug of silica rinsing with dichloromethane before purification. The crude mixture was purified by Isco flash column chromatography (Hexane/Ethyl Acetate). Combined fractions were reduced en vacuo to afford 6.0 grams (58%) of 2-Methoxy-5,6,8,9-tetrahydro-benzocyclohepten-7-one.